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Ostalloy 158: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Ostalloy 158 is a low-melting, eutectic bismuth-based alloy renowned for its unique

combination of a low melting point and dimensional stability upon solidification. This technical

guide provides a comprehensive overview of its physical and chemical properties, detailed

experimental protocols for their determination, and a summary of its diverse applications.

Chemical Composition
Ostalloy 158 is a quaternary alloy with the following nominal composition by weight:

Element Chemical Symbol Weight Percentage (%)

Bismuth Bi 50.0

Lead Pb 26.7

Tin Sn 13.3

Cadmium Cd 10.0

Note: Minor variations in composition may exist between different manufacturers.
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Physical and Mechanical Properties
The key physical and mechanical properties of Ostalloy 158 are summarized in the tables

below. These properties make it suitable for a wide range of specialized applications.

Thermal Properties
Property Value (Imperial) Value (SI)

Melting Point 158 °F 70 °C[1][2][3]

Specific Heat (Solid) 0.040 Btu/lb/°F 0.167 J/g°C

Specific Heat (Liquid) 0.040 Btu/lb/°F 0.167 J/g°C

Latent Heat of Fusion 14 Btu/lb 32.6 J/g

Coefficient of Thermal

Expansion
12 x 10⁻⁶ /°F 21.6 x 10⁻⁶ /°C

Mechanical and Physical Properties
Property Value (Imperial) Value (SI)

Density 0.339 lb/cu in 9.38 g/cm³[4]

Specific Gravity 9.4 9.4

Tensile Strength 5990 psi 41.3 MPa[1][5]

Elongation (in 2 in) 200% (approx.) 200% (approx.)[1]

Brinell Hardness 9.2 9.2[1]

Volume Change (Liquid to

Solid)
-1.7% -1.7%[1]

Linear Growth After

Solidification
+0.6% +0.6%[1]

Experimental Protocols
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The following sections detail the standardized methodologies for determining the key physical

and mechanical properties of Ostalloy 158.

Determination of Melting Point (ASTM E1269)
The melting point of Ostalloy 158 is determined using Differential Scanning Calorimetry (DSC),

following the general principles outlined in ASTM E1269.[6][7][8]

Methodology:

Sample Preparation: A small, representative sample of Ostalloy 158 (typically 5-10 mg) is

accurately weighed and hermetically sealed in an aluminum DSC pan.

Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using high-

purity indium and zinc standards. An empty, sealed aluminum pan is used as a reference.

Thermal Scan: The sample and reference are heated at a constant, controlled rate (e.g., 10

°C/min) in an inert atmosphere (e.g., nitrogen).

Data Analysis: The heat flow to the sample is measured as a function of temperature. The

melting point is determined as the extrapolated onset temperature of the endothermic

melting peak on the resulting thermogram.
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Workflow for Melting Point Determination (DSC)

Sample Preparation (5-10 mg in Al pan)

Place Sample & Reference in DSC Cell

Instrument Calibration (In, Zn standards)

Heat at Controlled Rate (e.g., 10°C/min)

Record Heat Flow vs. Temperature

Analyze Thermogram for Melting Peak

Determine Onset Temperature (Melting Point)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination using DSC.

Determination of Tensile Strength (ASTM E8/E8M)
The tensile properties of Ostalloy 158 are determined following the procedures outlined in

ASTM E8/E8M, "Standard Test Methods for Tension Testing of Metallic Materials."[2][9][10]

Methodology:

Specimen Preparation: A standard "dog-bone" shaped tensile specimen is cast from molten

Ostalloy 158. The dimensions of the specimen, particularly the gauge length and cross-
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sectional area, are precisely measured.

Test Setup: The specimen is mounted in the grips of a universal testing machine. An

extensometer is attached to the gauge section to accurately measure elongation.

Tensile Test: A uniaxial tensile load is applied to the specimen at a constant rate of strain.

The applied load and the corresponding elongation are continuously recorded.

Data Analysis: The stress is calculated by dividing the load by the original cross-sectional

area, and the strain is calculated by dividing the change in gauge length by the original

gauge length. A stress-strain curve is plotted, from which the ultimate tensile strength (the

maximum stress the material can withstand) is determined.
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Workflow for Tensile Strength Testing

Cast Standard Tensile Specimen

Measure Specimen Dimensions

Mount Specimen in Universal Testing Machine

Attach Extensometer

Apply Uniaxial Tensile Load at Constant Strain Rate

Record Load and Elongation Data

Calculate Stress and Strain

Plot Stress-Strain Curve

Determine Ultimate Tensile Strength

Click to download full resolution via product page

Caption: Workflow for Tensile Strength Testing (ASTM E8/E8M).
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Determination of Brinell Hardness (ASTM E10)
The Brinell hardness of Ostalloy 158 is measured according to the ASTM E10 standard.[1][4]

[11]

Methodology:

Surface Preparation: The surface of the Ostalloy 158 sample is prepared to be smooth, flat,

and free of any surface contaminants or oxides.

Test Procedure: A hardened steel or tungsten carbide ball indenter (typically 10 mm in

diameter) is pressed into the prepared surface with a specific test force (for soft materials

like Ostalloy 158, a lower force such as 500 kgf is appropriate) for a set duration (typically

10-15 seconds).

Indentation Measurement: After the force is removed, the diameter of the resulting

indentation is measured in at least two perpendicular directions using a calibrated

microscope. The average of these measurements is taken.

Hardness Calculation: The Brinell Hardness Number (BHN) is calculated using a formula that

relates the applied load and the surface area of the indentation.
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Workflow for Brinell Hardness Testing

Prepare a Smooth, Flat Sample Surface

Apply a Specific Load (e.g., 500 kgf) via an Indenter Ball

Maintain Load for a Set Duration (10-15s)

Remove Load

Measure the Diameter of the Indentation

Calculate Brinell Hardness Number (BHN)

Click to download full resolution via product page

Caption: Workflow for Brinell Hardness Testing (ASTM E10).

Chemical Properties and Safety Considerations
Ostalloy 158 is stable under normal conditions. However, it is composed of heavy metals, and

appropriate safety precautions must be taken, particularly when the alloy is in its molten state

or when dust or fumes may be generated.

Hazards: The primary hazards associated with Ostalloy 158 are related to its constituent

metals, particularly lead and cadmium.[6][9] Lead is a known neurotoxin, and cadmium is a
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carcinogen.[9] Inhalation of fumes or dust can lead to respiratory irritation and long-term

health effects.[6][9] Direct contact with the molten alloy will cause severe burns.[9]

Handling Precautions:

Always use in a well-ventilated area, preferably with local exhaust ventilation.[9]

Wear appropriate personal protective equipment (PPE), including heat-resistant gloves,

safety glasses with side shields, and a face shield when handling the molten alloy.[9]

Avoid creating dust. If machining or grinding is necessary, use appropriate respiratory

protection.[9]

Wash hands thoroughly after handling the alloy, especially before eating or drinking.[9]

Spill and Disposal: In case of a spill of the molten alloy, allow it to solidify before cleaning it

up.[9] Dispose of waste Ostalloy 158 in accordance with all federal, state, and local

regulations for hazardous waste.[9]

Applications
The unique properties of Ostalloy 158 lend it to a variety of specialized applications across

different fields.

Applications of Ostalloy 158

Ostalloy 158

Tooling & Fixturing Medical Applications Safety Devices Other Applications

Workholding for Machining Tube & Profile Bending Proof Casting & Short-Run Dies Radiation Shielding Blocks Custom Molds & Apertures Fusible Plugs Fire Sprinkler Heads Low-Temperature Solder Fusible Seals

Click to download full resolution via product page
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Caption: Logical Relationship of Ostalloy 158's Applications.

Tooling and Fixturing: Due to its non-shrinking and slightly expansive solidification properties,

Ostalloy 158 is excellent for anchoring and supporting delicate or complex-shaped parts for

machining.[1] It is also used as a filler material for bending thin-walled tubes and profiles,

preventing kinking.[1]

Medical Applications: In radiation therapy, it is used to create custom shielding blocks and

apertures to protect healthy tissue.[1]

Safety Devices: Its low and precise melting point makes it ideal for use in fusible plugs for

boilers and other pressure vessels, as well as in the triggers for fire sprinkler systems.[12]

Other Applications: Ostalloy 158 can be used as a low-temperature solder for heat-sensitive

components and as a fusible seal in various industrial processes.[1]

Conclusion
Ostalloy 158 is a versatile alloy with a well-defined set of physical and chemical properties. Its

low melting point, coupled with its dimensional stability upon solidification, makes it an

invaluable material in a wide array of research, industrial, and medical applications. A thorough

understanding of its properties, as detailed in this guide, and adherence to appropriate safety

protocols are essential for its effective and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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